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Compound of Interest

Compound Name:
N-(4-Chlorobenzylidene)-p-

toluidine

Cat. No.: B173956 Get Quote

Essential Safety and Handling Guide for N-(4-
Chlorobenzylidene)-p-toluidine
This guide provides immediate and essential safety protocols for laboratory professionals

handling N-(4-Chlorobenzylidene)-p-toluidine. Adherence to these procedures is critical for

ensuring personal safety and minimizing environmental impact.

Chemical Identifier:

Compound Name N-(4-Chlorobenzylidene)-p-toluidine

CAS Number 15485-32-2

Molecular Formula C₁₄H₁₂ClN

GHS Hazard Statements H302, H400, H410

GHS Hazard Classification:
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 Exclamation Warning

H302: Harmful if

swallowed[1][2]

Hazardous to the

Aquatic

Environment,

Acute Hazard

1 Environment Warning

H400: Very toxic

to aquatic life[1]

[2]

Hazardous to the

Aquatic

Environment,

Long-term

Hazard

1 Environment Warning

H410: Very toxic

to aquatic life

with long lasting

effects[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the minimum required PPE for handling N-(4-Chlorobenzylidene)-p-
toluidine.
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Body Part Personal Protective Equipment (PPE)

Eyes/Face

Chemical safety goggles or a face shield are

mandatory to protect against splashes and

airborne particles. Standard safety glasses do

not provide adequate protection.

Skin

Gloves: Chemically resistant gloves (e.g., nitrile,

neoprene) must be worn at all times. Inspect

gloves for any signs of degradation or puncture

before use. Change gloves immediately if they

become contaminated.Lab Coat: A flame-

retardant lab coat should be worn and kept

fastened to protect against skin contact.

Respiratory

Respiratory protection is not typically required

when handling this compound in a well-

ventilated area or a chemical fume hood. If dust

or aerosols are generated, a NIOSH-approved

respirator with a particulate filter is

recommended.

Footwear
Closed-toe shoes are required in all laboratory

settings where chemicals are handled.

Operational and Disposal Plans
Handling and Storage:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Keep the container tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials.
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Spill Management:

Evacuate: Immediately evacuate the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect: Carefully scoop the absorbed material into a labeled, sealed container for disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Disposal Plan:

All waste, including contaminated PPE and spill cleanup materials, must be disposed of as

hazardous waste.

Dispose of contents and container in accordance with local, regional, and national

regulations.

Due to its high aquatic toxicity, do not allow this chemical to enter drains or waterways.

Experimental Protocols: Safe Handling Workflow
The following diagram illustrates the procedural workflow for the safe handling of N-(4-
Chlorobenzylidene)-p-toluidine, from preparation to disposal.
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Caption: Workflow for Safe Handling of N-(4-Chlorobenzylidene)-p-toluidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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